iCRT3
iCRT3
iCRT3 is an inhibitor of the Wnt/wingless signaling pathway. iCRT3 efficiently block Wnt/β-catenin-induced target genes and phenotypes in various mammalian and cancer cell lines. Importantly, these Wnt inhibitors are specifically cytotoxic to human colon tumor biopsy cultures as well as colon cancer cell lines that exhibit deregulated Wnt signaling.
Brand Name:
Vulcanchem
CAS No.:
901751-47-1
VCID:
VC0530385
InChI:
InChI=1S/C23H26N2O2S/c1-3-18-9-11-20(12-10-18)23-25-21(17(2)27-23)15-28-16-22(26)24-14-13-19-7-5-4-6-8-19/h4-12H,3,13-16H2,1-2H3,(H,24,26)
SMILES:
CCC1=CC=C(C=C1)C2=NC(=C(O2)C)CSCC(=O)NCCC3=CC=CC=C3
Molecular Formula:
C23H26N2O2S
Molecular Weight:
394.5 g/mol
iCRT3
CAS No.: 901751-47-1
Cat. No.: VC0530385
Molecular Formula: C23H26N2O2S
Molecular Weight: 394.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | iCRT3 is an inhibitor of the Wnt/wingless signaling pathway. iCRT3 efficiently block Wnt/β-catenin-induced target genes and phenotypes in various mammalian and cancer cell lines. Importantly, these Wnt inhibitors are specifically cytotoxic to human colon tumor biopsy cultures as well as colon cancer cell lines that exhibit deregulated Wnt signaling. |
|---|---|
| CAS No. | 901751-47-1 |
| Molecular Formula | C23H26N2O2S |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | 2-[[2-(4-ethylphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-N-(2-phenylethyl)acetamide |
| Standard InChI | InChI=1S/C23H26N2O2S/c1-3-18-9-11-20(12-10-18)23-25-21(17(2)27-23)15-28-16-22(26)24-14-13-19-7-5-4-6-8-19/h4-12H,3,13-16H2,1-2H3,(H,24,26) |
| Standard InChI Key | QTDYVSIBWGVBKU-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)C2=NC(=C(O2)C)CSCC(=O)NCCC3=CC=CC=C3 |
| Canonical SMILES | CCC1=CC=C(C=C1)C2=NC(=C(O2)C)CSCC(=O)NCCC3=CC=CC=C3 |
| Appearance | Solid powder |
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